Cas no 179598-70-0 (Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-)

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- structure

179598-70-0 structure

Product Name:Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-

CAS No:179598-70-0

MF:C₉H₃ClF₃IN₂

MW:358.486203432083

CID:113212

PubChem ID:19074950

Update Time:2025-04-18

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
- 4-chloro-6-iodo-2-(trifluoromethyl)quinazoline
- 4-CHLORO-2-(TRIFLUOROMETHYL)-6-IODOQUINAZOLINE
- 179598-70-0
- DTXSID40597828
- SCHEMBL7436724
- EN300-376043
- CS-0435155
- 6-iodo-2-trifluoromethyl-4-chloroquinazoline
- Inchi： 1S/C9H3ClF3IN2/c10-7-5-3-4(14)1-2-6(5)15-8(16-7)9(11,12)13/h1-3H
- InChI Key： FPZIZZJDDSBKBN-UHFFFAOYSA-N
- SMILES： IC1C=CC2C(=C(N=C(C(F)(F)F)N=2)Cl)C=1

Computed Properties

Exact Mass: 357.89779
Monoisotopic Mass: 357.89816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM212044-1g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	1g	$364	2021-08-04
Chemenu	CM212044-5g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	5g	$779	2021-08-04
Chemenu	CM212044-10g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	10g	$1039	2021-08-04
Chemenu	CM212044-25g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	25g	$1870	2021-08-04
Chemenu	CM212044-1g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	1g	$***	2023-03-30
Alichem	A189010859-5g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	5g	$1,045.20	2022-04-02
Alichem	A189010859-10g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	10g	$1,366.80	2022-04-02
Alichem	A189010859-25g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	25g	$2,387.88	2022-04-02
Enamine	EN300-376043-0.05g	4-chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0		0.05g	$612.0	2023-05-29
Enamine	EN300-376043-0.1g	4-chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0		0.1g	$640.0	2023-05-29

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

179598-70-0 (Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-) Related Products

Recommended suppliers

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD